4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride
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Description
4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is a piperidine derivative characterized by a tert-butylsulfanyl ethyl substituent. Piperidine-based compounds are widely explored in medicinal chemistry due to their versatility in modulating pharmacokinetic and pharmacodynamic properties.
Properties
Molecular Formula |
C11H24ClNS |
|---|---|
Molecular Weight |
237.83 g/mol |
IUPAC Name |
4-(2-tert-butylsulfanylethyl)piperidine;hydrochloride |
InChI |
InChI=1S/C11H23NS.ClH/c1-11(2,3)13-9-6-10-4-7-12-8-5-10;/h10,12H,4-9H2,1-3H3;1H |
InChI Key |
QRYCTISVXLRRHE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)SCCC1CCNCC1.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride typically involves the reaction of piperidine with tert-butylsulfanyl ethyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product. The resulting compound is then purified and converted to its hydrochloride salt form by treatment with hydrochloric acid.
Industrial Production Methods
Industrial production of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for maximum yield and purity. The final product is subjected to rigorous quality control measures to ensure it meets the required specifications for industrial applications.
Chemical Reactions Analysis
Types of Reactions
4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride can undergo various chemical reactions, including:
Oxidation: The sulfur atom in the tert-butylsulfanyl group can be oxidized to form sulfoxides or sulfones.
Reduction: The compound can be reduced to remove the tert-butylsulfanyl group, yielding a simpler piperidine derivative.
Substitution: The ethyl group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like sodium azide or potassium cyanide can be employed under appropriate conditions.
Major Products Formed
Oxidation: Sulfoxides or sulfones.
Reduction: Piperidine derivatives without the tert-butylsulfanyl group.
Substitution: Various substituted piperidine derivatives depending on the nucleophile used.
Scientific Research Applications
4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activity and interactions with biological targets.
Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs.
Industry: It is used in the production of various chemical products and as a reagent in industrial processes.
Mechanism of Action
The mechanism of action of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride involves its interaction with specific molecular targets. The piperidine ring can interact with receptors or enzymes, potentially modulating their activity. The tert-butylsulfanyl group may also play a role in the compound’s overall biological activity by influencing its binding affinity and specificity.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares key structural features and physicochemical parameters of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride with analogous piperidine derivatives:
Key Observations:
Pharmacological Activity
While direct activity data for the target compound is unavailable, structurally related piperidine derivatives demonstrate diverse bioactivities:
- Antimicrobial Activity: Piperidine-thiopyrimidinones (e.g., compounds 5a–c, 6a–f) exhibit Gram-positive antibacterial and antifungal activity, with MIC values <10 µg/mL . The tert-butylsulfanyl group may enhance membrane disruption via hydrophobic interactions.
- Neurological Targets: Ropinirole hydrochloride (4-[2-(di-n-propylamino)ethyl]indole-2-one HCl) acts as a dopamine D2 receptor agonist, highlighting the role of piperidine-ethylamine motifs in CNS drug design . The tert-butylsulfanyl group’s electron-rich sulfur atom could modulate receptor affinity compared to amino groups.
Biological Activity
4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is a compound of interest in medicinal chemistry, particularly for its potential biological activities. This article aims to synthesize existing research findings regarding its biological properties, mechanisms of action, and potential therapeutic applications.
Chemical Structure and Properties
The molecular formula of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is with a molecular weight of approximately 250.81 g/mol. The compound features a piperidine ring substituted with a tert-butylsulfanyl group, which is crucial for its biological activity.
Biological Activity Overview
Research indicates that derivatives of piperidine, including 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride, exhibit a range of biological activities, including:
- Antimicrobial Activity : Studies have shown that piperidine derivatives can inhibit the growth of various microorganisms, including bacteria and fungi. For instance, compounds similar to 4-[2-(Tert-butylsulfanyl)ethyl]piperidine have demonstrated significant antibacterial properties against strains such as Staphylococcus aureus and Escherichia coli .
- Anticancer Properties : Some piperidine derivatives have been evaluated for their cytotoxic effects on cancer cell lines. Research has indicated that these compounds may induce apoptosis in cancer cells while exhibiting low toxicity to normal cells .
- CNS Activity : The compound's structure suggests potential interactions with central nervous system receptors, which could lead to applications in treating neurological disorders .
The biological activity of 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride is thought to involve interactions with various molecular targets:
- Enzyme Inhibition : Piperidine derivatives can act as inhibitors for specific enzymes involved in metabolic pathways, potentially leading to altered physiological responses .
- Receptor Modulation : The compound may interact with neurotransmitter receptors, affecting synaptic transmission and influencing mood and behavior .
Table 1: Summary of Biological Activities
Case Study: Antimicrobial Efficacy
In a study evaluating the antimicrobial efficacy of piperidine derivatives, 4-[2-(Tert-butylsulfanyl)ethyl]piperidine hydrochloride was tested against multiple bacterial strains. The minimum inhibitory concentrations (MICs) were measured, revealing potent activity at concentrations as low as 0.5 µg/mL for certain strains . This positions the compound as a promising candidate for further development in antimicrobial therapies.
Case Study: Cytotoxicity Assessment
A cytotoxicity assessment using the MTT assay demonstrated that the compound exhibits selective toxicity towards cancer cells compared to non-cancerous cells. The selectivity index (SI) calculated showed values greater than 1.0, indicating a favorable safety profile for potential therapeutic use .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
